An In-depth Technical Guide to the Chemical and Physical Properties of 2,6-Dimethyl-2-heptene
An In-depth Technical Guide to the Chemical and Physical Properties of 2,6-Dimethyl-2-heptene
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,6-Dimethyl-2-heptene is an unsaturated hydrocarbon belonging to the alkene family. Its structure, characterized by a nine-carbon chain with a double bond at the second position and methyl groups at the second and sixth positions, dictates its chemical and physical behavior. This technical guide provides a comprehensive overview of the core physicochemical properties of 2,6-Dimethyl-2-heptene, outlines general experimental protocols for their determination, and presents a logical workflow for property characterization. This information is crucial for its application in research and development, particularly in areas such as organic synthesis and material science.
Chemical and Physical Properties
The properties of 2,6-Dimethyl-2-heptene are summarized in the tables below. These values are compiled from various chemical databases and literature sources.
General and Chemical Properties
| Property | Value | Source |
| Molecular Formula | C₉H₁₈ | [1][2][3] |
| Molecular Weight | 126.24 g/mol | [1][3] |
| IUPAC Name | 2,6-dimethylhept-2-ene | [1] |
| CAS Registry Number | 5557-98-2 | [2][3] |
| SMILES | CC(C)CCC=C(C)C | [3] |
| InChIKey | JDJYGSMZGYTCML-UHFFFAOYSA-N | [3] |
Physical Properties
| Property | Value | Source |
| Density | 0.734 g/mL | [3] |
| Boiling Point | 139 °C | [3] |
| Melting Point | Not available (likely a low-melting liquid) | |
| Refractive Index | 1.422 | [3] |
| Solubility in Water | Insoluble (predicted) | [4] |
| Solubility in Organic Solvents | Soluble in nonpolar solvents (e.g., acetone, alcohol, benzene, chloroform, ether) | [5] |
| Molar Volume | 172.1 mL/mol | [3] |
| Dielectric Constant | 2.61 | [3] |
Experimental Protocols
Detailed experimental protocols for the determination of the key physical properties of liquid hydrocarbons like 2,6-Dimethyl-2-heptene are outlined below. These are generalized procedures and may require optimization based on laboratory conditions and available equipment.
Determination of Boiling Point (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for its determination is simple distillation.[6]
Apparatus:
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Distillation flask
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Condenser
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Receiving flask
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Thermometer
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Heating mantle or oil bath
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Boiling chips
Procedure:
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Place a small volume of 2,6-Dimethyl-2-heptene into the distillation flask, along with a few boiling chips to ensure smooth boiling.
-
Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.
-
Begin heating the flask gently.
-
Record the temperature at which the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.
-
Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-dependent.
Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. The pycnometer method is a precise way to determine the density of liquids.
Apparatus:
-
Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)
-
Analytical balance
-
Water bath
Procedure:
-
Clean and dry the pycnometer and weigh it accurately (m₁).
-
Fill the pycnometer with distilled water of a known temperature and weigh it again (m₂). The density of water at this temperature is known.
-
Empty and dry the pycnometer completely.
-
Fill the pycnometer with 2,6-Dimethyl-2-heptene and weigh it (m₃).
-
The density of the sample can be calculated using the following formula: Density = [(m₃ - m₁) / (m₂ - m₁)] * Density of water
Determination of Melting Point (Capillary Method)
While 2,6-Dimethyl-2-heptene is a liquid at room temperature, this method is applicable for determining the melting point of solid organic compounds. For liquids with very low melting points, specialized low-temperature apparatus would be required.
Apparatus:
-
Melting point apparatus
-
Capillary tubes
-
Thermometer
Procedure:
-
A small amount of the solid substance is introduced into a capillary tube, which is sealed at one end.
-
The capillary tube is placed in a melting point apparatus, which heats the sample at a controlled rate.
-
The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it is completely molten are recorded as the melting point range.[7] A sharp melting range (typically 1-2°C) is indicative of a pure compound.
Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Apparatus:
-
Test tubes
-
Vortex mixer
Procedure for Water Solubility:
-
Add a small, measured amount of 2,6-Dimethyl-2-heptene to a test tube containing a known volume of distilled water.
-
Vigorously agitate the mixture using a vortex mixer.
-
Allow the mixture to stand and observe if a single homogeneous phase is formed or if two distinct layers are present. The formation of two layers indicates insolubility.
Procedure for Solubility in Organic Solvents:
-
Repeat the above procedure using various organic solvents (e.g., ethanol, acetone, hexane).
-
Observe for the formation of a single homogeneous phase, which indicates solubility.
Logical Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the characterization of the chemical and physical properties of a liquid organic compound like 2,6-Dimethyl-2-heptene.
Caption: A logical workflow for the systematic characterization of 2,6-Dimethyl-2-heptene's properties.
This guide provides a foundational understanding of the key chemical and physical properties of 2,6-Dimethyl-2-heptene. The presented data and experimental methodologies are intended to support researchers and scientists in their work with this compound.
